Cas no 438218-99-6 (3-(4-chloro-3-methylphenoxy)methyl-4-methoxybenzoic acid)

• Product Name: 3-(4-chloro-3-methylphenoxy)methyl-4-methoxybenzoic acid
• CAS No: 438218-99-6
• MF: C₁₆H₁₅ClO₄
• MW: 306.740904092789
• MDL: MFCD03419429
• CID: 2857506
• PubChem ID: 842750
• Update Time: 2025-04-21

3-(4-chloro-3-methylphenoxy)methyl-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(4-chloro-3-methylphenoxymethyl)]-4-methoxybenzoic acid
• 3-(4-CHLORO-3-METHYL-PHENOXYMETHYL)-4-METHOXY-BENZOIC ACID
• 3-(4-chloro-3-methylphenoxy)methyl-4-methoxybenzoic acid
• BBL038267
• 3-(4-CHLORO-3-METHYLPHENOXYMETHYL)-4-METHOXYBENZOIC ACID
• CS-0280555
• STK301609
• 438218-99-6
• CHEMBL1952356
• DTXSID101192609
• NSA21899
• EN300-228310
• MFCD03419429
• 3-((4-Chloro-3-methylphenoxy)methyl)-4-methoxybenzoic acid
• 3-[(4-chloro-3-methylphenoxy)methyl]-4-methoxybenzoicacid
• Oprea1_760185
• 3-[(4-chloro-3-methylphenoxy)methyl]-4-methoxybenzoic acid
• AK-968/41170230
• AKOS000307906

• MDL： MFCD03419429
• Inchi： 1S/C16H15ClO4/c1-10-7-13(4-5-14(10)17)21-9-12-8-11(16(18)19)3-6-15(12)20-2/h3-8H,9H2,1-2H3,(H,18,19)
• InChI Key： VLPQYVCWRMLLEA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C)OCC1C=C(C(=O)O)C=CC=1OC

Computed Properties

• Exact Mass: 306.0658866Da
• Monoisotopic Mass: 306.0658866Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 55.8Ų